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Compound of Interest

4-(4-Methylpiperazin-1-yl)-4-
Compound Name:
oxobutanoic acid

Cat. No.: B184145

An In-Depth Technical Guide to the Physicochemical Properties of 4-(4-Methylpiperazin-1-
yl)-4-oxobutanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of the chemical compound 4-(4-Methylpiperazin-1-yl)-4-
oxobutanoic acid. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug discovery and development, offering essential
data for the handling, formulation, and analysis of this compound. While experimental data for
some properties are limited in publicly accessible literature, this guide consolidates available
information and presents established methodologies for their determination. The compound is
primarily recognized as a heterocyclic building block and an intermediate in the synthesis of
various bioactive molecules, particularly those targeting neurological and psychiatric disorders.

Chemical Identity and Physical Properties

4-(4-Methylpiperazin-1-yl)-4-oxobutanoic acid is a light yellow crystalline powder.[1] The
fundamental identification and key physical properties are summarized in the table below.
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Property Value Source(s)

4-(4-Methylpiperazin-1-yl)-4-
IUPAC Name ( y.p P ] v N/A
oxobutanoic acid

CAS Number 72547-44-5 [11[2113114]

Molecular Formula CoH16N203 [11[3114]

Molecular Weight 200.23 g/mol [3114]

Appearance Light yellow crystalline powder  [1]

Melting Point 124 - 126 °C [1]

N ) Not experimentally determined

Boiling Point ) N/A
(Predicted)

Solubility Not experimentally determined  N/A
Not experimentally determined

pKa , N/A
(Predicted)
Not experimentally determined

logP ) N/A
(Predicted)

Synthesis

A plausible synthetic route for 4-(4-Methylpiperazin-1-yl)-4-oxobutanoic acid involves the
reaction of succinic anhydride with 1-methylpiperazine. This reaction is a nucleophilic acyl
substitution where the secondary amine of 1-methylpiperazine attacks one of the carbonyl
carbons of succinic anhydride, leading to the opening of the anhydride ring and the formation of
the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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